Cas no 185299-49-4 (Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-)

• Product Name: Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-
• CAS No: 185299-49-4
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 114507
• PubChem ID: 551348
• Update Time: 2025-04-18

Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(2-cyanoethyl)-3,4-dimethoxy-N-[(tetrahydro-2-furanyl)methyl]-
• Benzenesulfonamide, 3,4-dimethoxy-N-(2-cyanoethyl)-N-tetrahydrofurfury l-
• 185299-49-4
• POKGVQVQRRNUJA-UHFFFAOYSA-N
• Oprea1_720425
• SR-01000633028-1
• CHEMBL327835
• BDBM50216264
• N-(2-Cyanoethyl)-3,4-dimethoxy-N-(tetrahydro-2-furanylmethyl)benzenesulfonamide #
• SCHEMBL7419340
• Benzenesulfonamide, 3,4-dimethoxy-N-(2-cyanoethyl)-N-tetrahydrofurfuryl-
• HMS540K11
• Cerep_004689
• CCG-43079
• N-(2-cyanoethyl)-3,4-dimethoxy-N-(oxolan-2-ylmethyl)benzenesulfonamide

• Inchi： 1S/C16H22N2O5S/c1-21-15-7-6-14(11-16(15)22-2)24(19,20)18(9-4-8-17)12-13-5-3-10-23-13/h6-7,11,13H,3-5,9-10,12H2,1-2H3
• InChI Key： POKGVQVQRRNUJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N(CCC#N)CC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 350.09400
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.2Ų

Experimental Properties

• PSA: 109.94000
• LogP: 3.57178